Cas no 2228207-27-8 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine
• CAS No: 2228207-27-8
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 6170267
• PubChem ID: 165865712
• Update Time: 2025-05-26

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine
• 2228207-27-8
• 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine
• EN300-1809769

• Inchi： 1S/C14H25N/c1-14(2)11-5-6-12(13(14)8-11)10-4-3-7-15-9-10/h10-13,15H,3-9H2,1-2H3
• InChI Key： KAWFLHQPUNDJDS-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}piperidine

3-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}Piperidine: A Comprehensive Overview

The compound 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine (CAS No. 2228207-27-8) is a highly specialized bicyclic amine that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug design. This compound is characterized by its bicyclo[3.1.1]heptane ring system, which is fused with a piperidine moiety, creating a rigid and sterically hindered structure that is advantageous in various chemical and biological contexts.

Recent studies have highlighted the importance of bicyclic systems like bicyclo[3.1.1]heptane in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The dimethyl substitution at the 6-position of the bicyclo ring further enhances the compound's stability and selectivity, making it a promising candidate for applications in medicinal chemistry.

The synthesis of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine typically involves a multi-step process that includes ring-closing metathesis or other cyclization techniques to achieve the desired bicyclic structure. The piperidine ring is often introduced via nucleophilic substitution or coupling reactions, depending on the specific starting materials and intermediates used.

One of the most notable aspects of this compound is its ability to act as a rigid scaffold for the construction of larger molecular frameworks. This property has been exploited in recent research to develop novel inhibitors for protein-protein interactions (PPIs), which are notoriously challenging targets in drug discovery due to their lack of well-defined binding pockets.

In addition to its role in medicinal chemistry, 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine has also been studied for its potential as a chiral auxiliary in asymmetric synthesis. The use of such auxiliaries has been instrumental in improving the enantioselectivity of various organic reactions, thereby facilitating access to enantiomerically pure compounds that are critical for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. For instance, molecular dynamics simulations have provided insights into the conformational flexibility and binding modes of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine, enabling researchers to optimize its design for specific biological targets.

Furthermore, green chemistry principles have been applied to the synthesis and application of this compound, with efforts focused on reducing waste generation and improving energy efficiency during its production process.

In summary, 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}piperidine (CAS No. 2228207-27-8) represents a versatile platform for chemical innovation with implications across multiple disciplines within the life sciences.